N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-2-methoxybenzamide

• IUPAC Name: N-(1,3-dimethyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-5-yl)-2-methoxybenzamide
• InChI: InChI=1S/C16H17N3O4S/c1-18-13-9-8-11(10-14(13)19(2)24(18,21)22)17-16(20)12-6-4-5-7-15(12)23-3/h4-10H,1-3H3,(H,17,20)
• InChI Key: LRLITPWLWGICLC-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)NC(=O)C3=CC=CC=C3OC)N(S1(=O)=O)C
• Molecular Formula: C16H17N3O4S
• Molecular Weight: 347.4 g/mol

Description

N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-2-methoxybenzamide is a useful research compound. Its molecular formula is C16H17N3O4S and its molecular weight is 347.39. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy for Cancer Treatment

Research has indicated that compounds with structures related to 1,3,4-thiadiazole units, such as zinc phthalocyanine derivatives, show promising applications in photodynamic therapy for cancer treatment due to their high singlet oxygen quantum yield and good fluorescence properties. These compounds have demonstrated significant potential as Type II photosensitizers in treating cancer, highlighting their importance in developing therapeutic strategies against the disease (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial and Antiproliferative Properties

Another study explored the biological activities of Schiff bases derived from 1,3,4-thiadiazole compounds, showing strong antimicrobial activity against certain bacteria and notable antiproliferative properties against cancer cell lines. This suggests that compounds structurally related to N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-2-methoxybenzamide could be potential candidates for developing new antimicrobial and anticancer agents (Gür et al., 2020).

Molecular Structure and Intermolecular Interactions

The study of molecular structures and intermolecular interactions is crucial for understanding the behavior and potential applications of chemical compounds. Research on compounds like N-3-hydroxyphenyl-4-methoxybenzamide has provided insights into how intermolecular interactions influence molecular geometry, which is essential for designing drugs with desired properties and activities (Karabulut et al., 2014).